Cas no 1781071-12-2 (1-(tert-butoxy)carbonyl-4-propylpyrrolidine-3-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-4-propylpyrrolidine-3-carboxylic acid
• CAS No: 1781071-12-2
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• CID: 6007760
• PubChem ID: 84805597
• Update Time: 2025-06-11

1-(tert-butoxy)carbonyl-4-propylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butoxy)carbonyl-4-propylpyrrolidine-3-carboxylic acid
• 1-[(tert-butoxy)carbonyl]-4-propylpyrrolidine-3-carboxylic acid
• 1781071-12-2
• EN300-19612084

• Inchi： 1S/C13H23NO4/c1-5-6-9-7-14(8-10(9)11(15)16)12(17)18-13(2,3)4/h9-10H,5-8H2,1-4H3,(H,15,16)
• InChI Key： IJSDVUAEMLGTBI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C(=O)O)C(CCC)C1)=O

Computed Properties

• Exact Mass: 257.16270821g/mol
• Monoisotopic Mass: 257.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(tert-butoxy)carbonyl-4-propylpyrrolidine-3-carboxylic acid

Comprehensive Overview of 1-(tert-butoxy)carbonyl-4-propylpyrrolidine-3-carboxylic acid (CAS No. 1781071-12-2)

1-(tert-butoxy)carbonyl-4-propylpyrrolidine-3-carboxylic acid (CAS No. 1781071-12-2) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of pyrrolidine derivatives, which are pivotal in drug discovery due to their structural versatility and bioactivity. The presence of both a tert-butoxy carbonyl (Boc) protecting group and a carboxylic acid functional group makes it a valuable intermediate for peptide coupling and medicinal chemistry applications.

In recent years, the demand for Boc-protected amino acid derivatives like 1-(tert-butoxy)carbonyl-4-propylpyrrolidine-3-carboxylic acid has surged, driven by advancements in proteomics and bioconjugation techniques. Researchers frequently search for "Boc-pyrrolidine synthesis" or "carboxylic acid derivatives in drug design," reflecting its relevance in modern therapeutics. Its unique structure also aligns with trends in small molecule inhibitors and enzyme-targeted therapies, addressing conditions such as inflammation and metabolic disorders.

The synthesis of CAS No. 1781071-12-2 involves multi-step organic reactions, including N-Boc protection and propyl group introduction, ensuring high purity for critical applications. Analytical techniques like HPLC and NMR spectroscopy are employed to verify its integrity, meeting stringent industry standards. This compound's stability under mild conditions makes it suitable for solid-phase peptide synthesis (SPPS), a method gaining traction in biopharmaceutical production.

From an industrial perspective, 1-(tert-butoxy)carbonyl-4-propylpyrrolidine-3-carboxylic acid is often sourced for custom synthesis projects and contract research organizations (CROs). Its role in developing peptide-based therapeutics and prodrugs underscores its importance in addressing unmet medical needs. FAQs such as "How to remove Boc group in pyrrolidine derivatives?" or "Applications of 4-propylpyrrolidine in CNS drugs" highlight user interest in its practical utility.

In summary, CAS No. 1781071-12-2 exemplifies the intersection of organic chemistry and biomedical innovation. Its adaptability in drug formulation and biomolecular engineering ensures continued relevance in scientific and industrial arenas. As research evolves, this compound is poised to contribute to breakthroughs in targeted drug delivery and precision medicine.